For practical applications, the development of bio-compatible organic molecules as p-block ion chemosensors is critical. Herein, we report the single crystal (SC) of new pyridine–pyrazole derived Al3+ sensor H2PPC [(Z)-N'-(2,3-dihydroxybenzylidene)-5-methyl-1-(pyridin-2-yl)-1H-pyrazole-3-carbohydrazide] as well as its Cu-complex SC. The probe exhibits an “off–on” fluorescence response towards Al3+ ions, and this has been modulated with different solvents. For selective detection of Al3+ ions, a special coordination pocket in the structural backbone is advantageous. The chemosensor exhibits a submicromolar detection level (LOD = 4.78 μM) for Al3+. The density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations of H2PPC and [Al(HPP)2]+ (1) reveal that a change of the structural conformation of probe H2PPC upon complexation causes the pyrazole and pyridine units to create a specific cavity to tether Al3+, and consequently H2PPC proves to be a promising molecule for Al3+ detection. Furthermore, the probe has been successfully used to evaluate Al3+ as a low-cost kit using filter paper strips, and the in situ Al3+ ion imaging in Vero cells as well as A549 cell lines shows the sensor's nuclear envelope penetrability, indicating that it has great potential for biological and environmental applications.

Benzo-9-crown-3 functionalized polymer brushes were prepared via surface-initiated atom transfer radical polymerization on the gold surface of microcantilevers for the selective detection of Be2+. Other metal ions, such as Li+, Na+, K+, Mg2+ and Ca2+, have minimal effect on the deflection response of the microcantilevers. The microcantilever sensor exhibits high sensitivity for beryllium ions with a limit of detection (LOD) as low as 10−10 M. The mechanism of bending is discussed as well.

Hydrazine (N2H4) is widely used in industry but also very toxic. Herein, we describe the preparation of a ‘‘naked-eye’’ colorimetric and ratiometric fluorescent probe (DH), bearing α,β-unsaturation carbonyl group as a recognition site, and employ it for the excited-state intramolecular proton transfer based (ESIPT-based) detection of N2H4. The probe can detect N2H4 by colorimetric and ratiometric fluorescence dual signals with high sensitivity and selectivity; the detection limit of N2H4 was 0.063 μM (2.01 ppb), which was far below the safety level (10 ppb) stated by the U.S. Environmental Protection Agency (EPA). It enables “naked-eye” detection for hydrazine determination in aqueous solution. More importantly, we successfully applied DH to detect N2H4 in real water samples, indicating its potential utility for N2H4 sensing in environmental samples.

A “green”, simple, fast and sensitive method for detecting aflatoxin B1 (AFB1) in plant oil was developed based on a colloidal gold immunochromatographic assay. Anti-AFB1 antibody-coated gold colloids were used as detection probes for the immunological recognition of AFB1. Unlike the traditional methods that require use of organic solvents and complex sample pre-treatment processes, the detection of AFB1 residue in this work was achieved by a “green” process involving simply mixing oil and water in the indicated ratio and then loading the mixture onto the test strip for visual inspection. The visual detection limit of the test strip for AFB1 in oil was 1.5 μg kg−1 and the analysis could be completed in 5 min. Recoveries for AFB1 in five oil samples were within the range of 88.7–122.3% according to a semiquantitative analysis. The results of the test strip were in good agreement with those of HPLC. This test strip can be applied to the household detection of AFB1 in plant oil.

Norland Optical Adhesive 81 (NOA81) is an excellent material for a microfluidic chip, but this chip has been rarely used in the field of gene amplification due to the inhibition effect on the polymerase chain reaction (PCR). In this study, a NOA81 PCR chip (NP-chip) was developed with a simple, fast fabrication method. To overcome this inhibition effect, a simple bovine serum albumin (BSA) coating method was introduced and the BSA coated pH and concentration were optimized for a better gene amplification effect. The PCR results of HLA-DRB1 indicated that the BSA coating method could greatly improve the PCR efficiency on the NP-chip. Moreover, two kinds of PCRs were performed on the NP-chip to validate the effectiveness of the BSA coating method. (i) Gene mutation of anti EB variable region gene (AEB-HC6-6) was observed under the conditions of cobalt radiation. (ii) Short Tandem Repeats (STRs) PCR was performed on the NP-chip as the multiple-primers PCR. The results showed that the NP-chip with BSA coating was able to successfully realize single and multiple primer gene amplification. With further improvement of the precise temperature control, this kind of NP-chip would be widely applied in gene amplification and promote the development of the miniature gene amplification device in point of care testing (PCOT), forensic detection, etc.

In this work, the fabrication of mesoporous magnesium doped tin oxide (Mg-doped SnO2) materials with various doping levels has been achieved through a facile one pot and low cost hydrothermal method without the use of a surfactant. The structure, morphology, chemical states and specific surface area were analyzed in detail. By tuning the amount of Mg doping concentration, a series of Mg-doped SnO2 structures with various morphologies including flower-shaped, nanopolyhedrons, nanocubes, and microcubes were successfully synthesized. It was found that the concentration of the Mg dopant has a significant effect on the crystal structure, surface area and morphology. Moreover, the 1 : 3 Mg-doped SnO2 had a specific surface area as high as 138.6 m2 g−1 with a pore size of ca. 3.8 nm. The as-synthesized Mg-doped SnO2 materials and commercial SnO2 powders were used to fabricate cataluminescence gas sensor devices for acetone. It was noted that the CTL sensor based on 1 : 3 Mg-doped SnO2 nanomaterials displayed excellent acetone gas sensing performances such as a fast response time (2 s)/recovery time (25 s), high sensitivity, and good repeatability and selectivity, which indicated that 1 : 3 Mg-doped SnO2 materials would have very promising applications in high performance acetone sensors.

Three modifications of the QuEChERS (quick, easy, cheap, effective, rugged and safe) method for determination of 35 endocrine disrupting pesticides in samples with high acid content such as lemons were studied. Pesticides extraction was performed using the original QuEChERS method, citrate buffered QuEChERS method (EU version) and acetate buffered QuEChERS method (AOAC version). Final extracts were evaluated by fast gas chromatography-mass spectrometry (GC-MS) analysis. Validation experiments for all three methods were performed using a spiked pesticide free lemon matrix and matrix-matched standard solutions. Four concentration levels (1, 20, 50 and 250 μg kg−1) were tested. Recoveries from 70 to 120% with a relative standard deviation <20% were obtained for the majority of pesticides. Linearity was evaluated at a concentration range of 1–250 μg kg−1 for the buffered QuEChERS (AOAC) method with coefficients of determination (R2) higher than 0.9552 and for the original QuEChERS method with R2 higher than 0.9232. The best linearity was obtained for the citrate buffered method with R2 higher than 0.9656. The limit of detection (LOD) of the buffered QuEChERS (AOAC) method ranged between 0.1 and 18.4 μg kg−1, for the citrate buffered QuEChERS method between 0.1 and 23.6 μg kg−1 and for the original QuEChERS method between 0.1 and 14.2 μg kg−1. Results obtained by the three different QuEChERS methods were compared. The citrate buffered method is more suitable for the tested pesticides than the other two QuEChERS methods. Although the QuEChERS method is widely applied, it was shown that in difficult matrices such as lemons, the choice of modifications is analyte/matrix dependent. The three developed and validated methods were applied to the analysis of real citrus samples.

The authors described a competitive electrochemical aptamer-based method for detection of aflatoxin B1 (AFB1), one of the most toxic mycotoxins. In brief, a complementary DNA (cDNA) strand of an anti-AFB1 aptamer was immobilized on the surface of a gold electrode, and subsequently incubated with sample solution containing a methylene blue (MB)-labeled aptamer. In the absence of AFB1, the MB-labeled aptamer hybridized with the cDNA on the gold electrode, which brought MB close to the gold electrode surface, causing high current. When AFB1 existed in the sample solution, the MB-labeled aptamer bound with AFB1 instead of cDNA, and the amount of MB-labeled aptamer on the gold electrode decreased, so the current signal reduced. Under optimized experimental conditions, the sensor exhibited a detection limit of 2 nM AFB1 and a dynamic detection range of 2 nM to 500 nM. A simple incubation in hot water (85 °C) allowed quick regeneration of the electrochemical sensor. Successful detection of AFB1 spiked in white grape wine demonstrated the application potential of this electrochemical sensor in real-sample analysis.

Here we report a novel method for detecting 3,4-dihydroxyphenylalanine (L-DOPA) and tyrosinase (TR) activity based on surface-enhance Raman scattering (SERS) by employing a large-scale versatile three-dimensionally (3D) ordered nanocomposite (SiO2/GNPs) array as a nanosensor. L-DOPA could reduce AuCl4− to Au0 and enlarge the gold nanoparticles (GNPs) that attach on the surface of the SiO2/GNPs array, the preadsorbed GNPs serve as nucleation sites for Au0 to deposit. As the concentration of L-DOPA increases, the surface coverage of resultant Au0 on silica cores increases accordingly until complete gold nanoshells (GNSs) are formed. During the growth procedure, the SERS-activity of the GNSs arrays correlate well with the concentration of L-DOPA, which indicates that this SiO2/GNPs array is a potential nanosensor for detecting L-DOPA. As TR can catalyze the hydroxylation of L-tyrosine to form L-DOPA, this approach can also be employed to analyze the activity of TR, which possesses vast clinical and food industrial importance. Compounds such as cinnamic acid and p-hydroxybenzoic acid can inhibit the TR activity. Thus, the TR-triggered growth of the GNSs array system can also be used to detect the TR inhibited activity of inhibitors.

Chinese herbs containing aristolochic acids (AAs) have been implicated in renal failure and urothelial carcinoma. The detection of AAs and their analogues is significant for the correct use of drugs in clinical Chinese medicine. Traditional discrimination methods based on the near-infrared spectroscopy (NIRS) technique generally employ wavelength selection algorithms to eliminate redundant wavelengths before constructing the shallow learning classifier. However, wavelength selection algorithms are defective in increasing the complexity of the model and depend on skilled expertise knowledge. To avoid these drawbacks, an end-to-end 1-dimensional convolutional neural network (1D-CNN) model on the basis of NIRS is developed to distinguish AAs and their analogues in this paper, which extracts feature wavelengths from the original input data instead of using wavelength selection manually. Moreover, back propagation artificial neural network, support vector machine, principal component analysis combined with support vector machine and t-distributed stochastic neighbor embedding combined with support vector machine are established to make comparisons with the proposed model, respectively. T-distributed stochastic neighbor embedding (t-SNE) visualization results indicate that the 1D-CNN model has excellent feature learning ability. The experimental comparison results show that the generalized performance of the 1D-CNN model outperforms the traditional shallow learning classifier or classifier combined with wavelength selection algorithms. Thus, the designed 1D-CNN model using the NIRS technique is an easy and effective qualitative analysis tool for detection of AAs and their analogues.